Cas no 1804894-36-7 (Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate
• CAS No: 1804894-36-7
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951546
• Update Time: 2025-05-21

Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3/c1-6-3-9(18-11(12,13)14)7(5-15)4-8(6)10(16)17-2/h3-4H,1-2H3
• InChI Key： MJXPTNGBTIOXCD-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OC)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate

Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1804894-36-7): A Versatile Fluorinated Building Block for Pharmaceutical and Agrochemical Applications

Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate (CAS No. 1804894-36-7) is a highly specialized fluorinated aromatic compound that has gained significant attention in recent years due to its unique structural features and broad utility in medicinal chemistry and crop protection research. This trifluoromethoxy-substituted benzoate derivative combines multiple functional groups - including a cyano group, methyl ester, and the strategically positioned trifluoromethoxy moiety - making it an exceptionally valuable intermediate for drug discovery and agrochemical development.

The growing demand for fluorinated pharmaceutical intermediates has positioned compounds like Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate at the forefront of modern synthetic chemistry. Recent studies highlight how the introduction of trifluoromethoxy groups can dramatically improve the metabolic stability, bioavailability, and target binding affinity of drug candidates - key considerations that researchers frequently search for when developing new therapeutic agents. This compound's cyano functionality further enhances its versatility, serving as a handle for subsequent chemical transformations.

From a synthetic chemistry perspective, CAS 1804894-36-7 offers multiple advantages that align with current trends in green chemistry and atom economy. The methyl ester group provides an excellent leaving group for nucleophilic substitution reactions, while the electron-withdrawing trifluoromethoxy group activates the aromatic ring for various electrophilic aromatic substitution reactions. These properties make it particularly valuable for constructing complex molecular architectures with improved efficiency - a topic of great interest in pharmaceutical process chemistry forums and research publications.

The application potential of Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate extends beyond pharmaceuticals into the agrochemical sector, where researchers are actively investigating its use as a precursor for novel crop protection agents. The trifluoromethoxy group's ability to enhance the lipophilicity and membrane permeability of bioactive molecules makes this compound particularly attractive for developing new generations of pesticides and herbicides with improved environmental profiles. This aligns well with current industry demands for more sustainable agricultural solutions - a hot topic frequently searched by professionals in the field.

Quality control and analytical characterization of CAS 1804894-36-7 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's distinct 1H-NMR fingerprint (characterized by aromatic protons appearing between 7.5-8.5 ppm and the methyl ester singlet around 3.9 ppm) provides reliable quality verification - information highly sought after by quality control chemists and purchasing managers evaluating suppliers. The cyano group's IR stretching vibration near 2250 cm-1 serves as another important analytical marker for purity assessment.

Recent patent literature reveals growing interest in Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate as a key intermediate in various therapeutic areas. Several published applications describe its use in developing kinase inhibitors for oncology treatments, G-protein coupled receptor modulators for CNS disorders, and anti-inflammatory agents - all representing active areas of pharmaceutical research that generate substantial search traffic. The compound's ability to serve as a multifunctional building block allows medicinal chemists to efficiently explore diverse structure-activity relationships.

From a commercial availability standpoint, Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate is typically offered by specialty chemical suppliers with purity grades ranging from 95% to 99%. Current market trends show increasing demand for this material, particularly from contract research organizations and pharmaceutical development companies engaged in fluorine chemistry programs. Proper storage recommendations (typically 2-8°C under inert atmosphere) and handling procedures are frequently searched topics by laboratory personnel working with this compound.

The synthesis of CAS 1804894-36-7 generally involves multi-step sequences starting from appropriately substituted benzene derivatives. Key steps often include regioselective trifluoromethoxylation, cyanation reactions, and esterification processes - transformations that have been optimized in recent years to improve yields and reduce environmental impact. These synthetic methodologies represent active research areas in academic and industrial settings, generating considerable discussion in chemical literature and conferences.

Regulatory considerations for Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate focus primarily on proper laboratory handling and waste disposal procedures. While not classified as highly hazardous, standard precautions for handling organic cyanides and fluorinated compounds should be observed - safety information that is commonly searched by laboratory managers and EHS professionals. The compound's stability profile and compatibility with common reagents are additional technical details frequently requested by synthetic chemists.

Looking forward, the market outlook for Methyl 5-cyano-2-methyl-4-(trifluoromethoxy)benzoate appears positive, driven by continued growth in fluorine-containing drug development and increasing adoption of trifluoromethoxy-containing agrochemicals. Industry analysts project steady demand increases for such specialized fluorinated building blocks, particularly as pharmaceutical companies expand their pipelines of targeted therapies and agrochemical firms develop next-generation crop protection solutions with improved environmental characteristics.

For researchers considering CAS 1804894-36-7 for their projects, several key factors should be evaluated including supplier reliability, batch-to-batch consistency, and available technical documentation. The compound's relatively recent introduction to the market means that comprehensive toxicological data and ecological impact studies may still be developing - information gaps that frequently appear in professional search queries about this material. As with any specialized chemical intermediate, consultation with suppliers about current availability, lead times, and custom synthesis options is recommended.